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Compound of Interest

Compound Name: ML-098

Cat. No.: B15612591 Get Quote

For Research Use Only. Not for human or veterinary use.

This document provides essential safety and logistical information for the proper disposal of

ML-098, a research chemical identified as an activator of the GTP-binding protein Rab7. The

following procedures are based on general laboratory safety protocols for handling and

disposal of chemical waste in the absence of a specific Safety Data Sheet (SDS) for this

compound. Researchers, scientists, and drug development professionals should adhere to

these guidelines to ensure a safe laboratory environment and compliance with hazardous

waste regulations.

Chemical and Physical Properties of ML-098
A summary of the known quantitative data for ML-098 is presented below. This information is

crucial for assessing potential hazards and determining the appropriate disposal route.
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Property Value Source

Chemical Formula C₁₉H₁₉NO₃
--INVALID-LINK--, --INVALID-

LINK--

Molecular Weight 309.36 g/mol
--INVALID-LINK--, --INVALID-

LINK--

Appearance Crystalline solid --INVALID-LINK--

Solubility Soluble in DMSO
--INVALID-LINK--, --INVALID-

LINK--

Storage Store at -20°C --INVALID-LINK--

While one supplier notes that ML-098 is shipped as a non-hazardous chemical, the absence of

a comprehensive SDS necessitates treating it as a potentially hazardous substance.[1]

Experimental Protocols
Detailed methodologies for experiments involving ML-098 are beyond the scope of this

disposal guide. However, it is imperative that all experimental protocols incorporate a waste

management plan from the outset. This includes identifying all waste streams generated during

the experiment and determining the appropriate disposal pathway for each.

Disposal Workflow
The following diagram outlines the logical workflow for the proper disposal of ML-098.
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ML-098 Disposal Workflow

Pre-Disposal Steps

Disposal Procedure

Final Disposal

Identify ML-098 Waste
(Pure compound, contaminated labware)

Segregate from other chemical waste

Place in a designated, labeled, and sealed
hazardous waste container

Label container with:
'Hazardous Waste'

'ML-098'
 and other components if mixed

Store in a designated Satellite
Accumulation Area (SAA)

Arrange for pickup by a
licensed hazardous waste vendor

Complete all necessary
waste disposal documentation

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of ML-098 waste.
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Step-by-Step Disposal Procedures
Follow these procedural steps to ensure the safe and compliant disposal of ML-098 and

associated waste.

Waste Identification and Segregation
Identify all ML-098 waste streams. This includes unused or expired pure compound,

solutions containing ML-098, and any labware (e.g., pipette tips, vials, gloves) that has come

into direct contact with the chemical.

Segregate ML-098 waste. Do not mix ML-098 waste with other chemical waste streams

unless specifically instructed to do so by your institution's Environmental Health and Safety

(EHS) department. As ML-098 is an indole carboxylic acid derivative, it should be

segregated from strong bases and oxidizing agents to prevent potentially hazardous

reactions.

Containerization
Use appropriate waste containers. Solid ML-098 waste should be collected in a clearly

labeled, sealable container. Contaminated sharps must be placed in a designated sharps

container.

Liquid waste containing ML-098 should be collected in a compatible, leak-proof container.

Ensure containers are in good condition and compatible with the waste they contain.

Labeling
Label all waste containers clearly. The label should include the words "Hazardous Waste,"

the full chemical name "ML-098," and the approximate quantity. If it is a mixed waste stream,

list all components.

Follow your institution's specific labeling requirements. This may include the date the waste

was first added to the container and the name of the principal investigator or lab group.

Storage
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Store waste in a designated Satellite Accumulation Area (SAA). This area should be at or

near the point of generation and under the control of the laboratory personnel.[2]

Ensure secondary containment for liquid waste containers to prevent spills.[3]

Keep waste containers closed except when adding waste.[3]

Final Disposal
Do not dispose of ML-098 down the drain or in the regular trash. This is a violation of

environmental regulations and can pose a significant hazard.[3][4]

Arrange for pickup by a licensed hazardous waste vendor. Contact your institution's EHS

department to schedule a waste pickup.

Complete all required documentation for the waste pickup. This typically includes a

hazardous waste manifest.

Emergency Procedures
In the event of a spill or exposure, follow these immediate safety measures:

Spill:

Evacuate the immediate area.

Alert your supervisor and laboratory safety personnel.

If the spill is small and you are trained to do so, clean it up using an appropriate chemical

spill kit. Wear personal protective equipment (PPE), including gloves, safety goggles, and

a lab coat.

Collect all cleanup materials in a sealed bag and dispose of it as hazardous waste.

Exposure:

Skin Contact: Immediately wash the affected area with soap and water for at least 15

minutes.
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Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids occasionally.

Inhalation: Move to fresh air.

Ingestion: Do not induce vomiting.

Seek immediate medical attention after any exposure and report the incident to your

supervisor.

By adhering to these procedures, you contribute to a safer research environment and ensure

the responsible management of chemical waste. Always consult your institution's specific

safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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